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Compound of Interest

2-Hydroxy-6-methoxy-3-
Compound Name:
nitropyridine

cat. No.: B1307236

Essential Safety and Handling Guide for 2-Hydroxy-
6-methoxy-3-nitropyridine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Hydroxy-6-methoxy-3-nitropyridine. Adherence
to these procedures is vital for ensuring a safe laboratory environment.

Chemical Safety Summary
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
Flammable liquids ) H226: Flammable
(4) Warning

(Category 3)

liquid and vapour.

Skin irritation

(Category 2)

H315: Causes skin

irritation.

Eye irritation
(Category 2A)

H319: Causes serious

eye irritation.

Specific target organ
toxicity — single
exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to minimize exposure

risk.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Regularly
inspect for signs of
degradation or puncture and
replace every 30-60 minutes or
immediately upon

contamination.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards. A face shield should
be worn over safety glasses or
goggles when there is a risk of

splashing or explosion.[2][3]

Body Protection

Flame-retardant and antistatic

lab coat

Should be fully buttoned to
cover as much skin as

possible.

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when working
outside of a fume hood or
when vapors/aerosols may be
generated.[4] A fit test and
training are necessary before

use.[2]

Footwear

Closed-toe, closed-heel shoes

Must cover the entire foot.[2]

Operational Plan

A systematic workflow is essential for safely handling 2-Hydroxy-6-methoxy-3-nitropyridine

from receipt to disposal.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the label information matches the order details.
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Transport the chemical in a secondary container to the designated storage area.

. Storage:
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5]
Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6]

The storage area should be clearly labeled with the appropriate hazard warnings.
. Handling and Use:

All handling of 2-Hydroxy-6-methoxy-3-nitropyridine should be conducted within a certified
chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.[7]
Ground and bond the container and receiving equipment to prevent static discharge.
Use only non-sparking tools.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]
Avoid contact with skin, eyes, and clothing.[8]
Do not eat, drink, or smoke in the handling area.[4]
Wash hands thoroughly after handling.
. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water for at least 15 minutes.[4] Seek medical attention if skin irritation persists.[4]

In case of eye contact: Immediately rinse eyes cautiously with water for several minutes.[4]
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes
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and seek medical attention.[4][6]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][6] Call a
poison center or doctor if you feel unwell.[4]

« |If swallowed: Rinse the mouth with water.[4] Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[4]

 In case of a spill: Evacuate the area. For minor spills, absorb with an inert material and place
in a suitable container for disposal.[9] For major spills, contact the institution's environmental
health and safety department.[10]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: Dispose of 2-Hydroxy-6-methoxy-3-nitropyridine and any reaction
byproducts in a designated, labeled hazardous waste container.[4]

o Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,
and empty containers should be considered hazardous waste and disposed of accordingly.

[°]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety department for specific guidance.

Workflow for Handling 2-Hydroxy-6-methoxy-3-
nitropyridine
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Caption: Workflow for safe handling of 2-Hydroxy-6-methoxy-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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